2-(cyclopentylamino)-N-(4-methoxyphenyl)-2-thioxoacetamide

• IUPAC Name: 2-(cyclopentylamino)-N-(4-methoxyphenyl)-2-sulfanylideneacetamide
• InChI: InChI=1S/C14H18N2O2S/c1-18-12-8-6-11(7-9-12)15-13(17)14(19)16-10-4-2-3-5-10/h6-10H,2-5H2,1H3,(H,15,17)(H,16,19)
• InChI Key: HCNOCPBITBDTPM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(=S)NC2CCCC2
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol

Description

2-(Cyclopentylamino)-N-(4-methoxyphenyl)-2-thioxoacetamide is a chemical compound that has recently gained attention in the field of scientific research. This compound is commonly known as CPMT and is a member of the thiosemicarbazone family of compounds. CPMT has been found to have potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The exact mechanism of action of CPMT is not fully understood. However, it is believed that CPMT exerts its effects by inhibiting various enzymes and proteins involved in cellular processes. CPMT has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication. It has also been found to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
CPMT has been found to have various biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. CPMT has also been found to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. Additionally, CPMT has been found to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

CPMT has several advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize, making it readily available for research purposes. Additionally, CPMT has been found to have low toxicity in animal models, making it a relatively safe compound to use in experiments. However, one limitation is that CPMT is not very water-soluble, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on CPMT. One direction is to further investigate its anti-cancer properties, as it has shown promising results in vitro. Additionally, further research could be done to investigate its potential use in the treatment of neurological disorders, such as Alzheimer's disease. Another direction is to investigate the potential use of CPMT in combination with other compounds, as it may have synergistic effects when used in combination with other drugs.

Scientific Research Applications

CPMT has been found to have potential applications in various fields of scientific research. It has been studied for its anti-cancer properties, as it has been found to inhibit the growth of cancer cells in vitro. CPMT has also been studied for its anti-inflammatory properties, as it has been found to reduce inflammation in animal models. Additionally, CPMT has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease, as it has been found to have neuroprotective properties.